Cas no 2171665-53-3 (4-(2-cyclopentylpyrrolidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid)

• Product Name: 4-(2-cyclopentylpyrrolidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid
• CAS No: 2171665-53-3
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6027355
• PubChem ID: 165543136
• Update Time: 2025-06-14

4-(2-cyclopentylpyrrolidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-cyclopentylpyrrolidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid
• 2171665-53-3
• 4-(2-cyclopentylpyrrolidin-1-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-oxobutanoic acid
• EN300-1509202

• Inchi： 1S/C28H32N2O5/c31-26(32)16-24(27(33)30-15-7-14-25(30)18-8-1-2-9-18)29-28(34)35-17-23-21-12-5-3-10-19(21)20-11-4-6-13-22(20)23/h3-6,10-13,18,23-25H,1-2,7-9,14-17H2,(H,29,34)(H,31,32)
• InChI Key： DJGMFUFMBLSTLF-UHFFFAOYSA-N
• SMILES： O=C(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC1C1CCCC1

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-(2-cyclopentylpyrrolidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid

Comprehensive Analysis of 4-(2-cyclopentylpyrrolidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid (CAS No. 2171665-53-3)

The compound 4-(2-cyclopentylpyrrolidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid (CAS No. 2171665-53-3) is a highly specialized chemical entity with significant applications in pharmaceutical research and peptide synthesis. Its unique structure, featuring a cyclopentylpyrrolidine moiety and a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in the development of novel therapeutics. This article delves into its properties, synthesis, and relevance in modern drug discovery, addressing common queries and trends in the field.

One of the most frequently searched topics in organic chemistry is the role of Fmoc-protected amino acids in solid-phase peptide synthesis (SPPS). The Fmoc group in 4-(2-cyclopentylpyrrolidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid ensures selective deprotection under mild basic conditions, a critical feature for maintaining peptide integrity. Researchers often inquire about the stability and reactivity of such compounds, particularly in the context of automated peptide synthesizers. This compound’s compatibility with SPPS protocols highlights its utility in producing complex peptides for biomedical applications.

Another trending topic is the exploration of pyrrolidine derivatives in drug design. The 2-cyclopentylpyrrolidine segment in this molecule contributes to its conformational rigidity, enhancing binding affinity to biological targets. Recent studies emphasize the importance of such scaffolds in developing kinase inhibitors and GPCR modulators, aligning with the growing demand for precision medicine. The compound’s oxobutanoic acid moiety further expands its applicability, enabling conjugation with other pharmacophores for enhanced bioavailability.

From a synthetic perspective, the preparation of CAS No. 2171665-53-3 involves multi-step organic transformations, including amide coupling and Fmoc protection. Researchers often search for optimized protocols to improve yield and purity, reflecting the compound’s niche yet critical role in academia and industry. Its characterization data, such as NMR and HPLC profiles, are also frequently requested, underscoring the need for reliable analytical methods in quality control.

In conclusion, 4-(2-cyclopentylpyrrolidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid represents a convergence of advanced chemical design and practical utility. Its relevance to peptide synthesis, drug discovery, and targeted therapy positions it as a compound of enduring interest. By addressing common search queries and aligning with contemporary research trends, this overview aims to bridge the gap between technical expertise and broader scientific curiosity.